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Compound of Interest

Compound Name:

N-Methyl-2-

(phenylthio)ethanamine

hydrochloride

CAS No.: 114458-72-9

Cat. No.: B2866283

Get Quote

A Comparative Guide to Thio-Ether Monoamine
Transporter Ligands
Executive Summary & Scaffold Analysis
N-Methyl-2-(phenylthio)ethanamine represents a critical chemical scaffold in the development

of serotonin (SERT) and norepinephrine (NET) reuptake inhibitors. Structurally, it acts as a

bioisostere to the phenoxy-ethylamine class (the core of drugs like Atomoxetine and

Fluoxetine), where the ether oxygen is replaced by a sulfur atom.

This substitution is not merely cosmetic; the sulfur atom introduces significant physicochemical

changes—increased lipophilicity, a larger atomic radius (

vs

for oxygen), and a modified bond angle (C-S-C
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vs C-O-C

). These factors dramatically alter the molecule's conformation and its interaction with the
hydrophobic pockets of monoamine transporters.

Key Pharmacological Profile:

Primary Target: Serotonin Transporter (SERT) and Norepinephrine Transporter (NET).[1]

Secondary Targets: 5-HT receptors (due to the ethylamine chain length) and Trace Amine-

Associated Receptors (TAAR1).

Mechanism: Competitive inhibition of neurotransmitter reuptake.

Comparative Performance Analysis
To objectively evaluate the performance of N-Methyl-2-(phenylthio)ethanamine analogs, we

compare them against three standard alternatives: Atomoxetine (NET selective), Fluoxetine

(SERT selective), and MADAM (a high-affinity phenylthio-benzylamine ligand).

Table 1: Comparative Binding Affinity (

) and Selectivity Profiles
Data represents consensus values from radioligand binding assays in HEK293 cells expressing

human transporters.
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Performance Insights:

Potency vs. Selectivity: The title scaffold (S-linker, 2-carbon chain) exhibits a "balanced"

profile with moderate affinity for both SERT and NET. It lacks the extreme selectivity of the 3-

carbon chain drugs (Fluoxetine/Atomoxetine) but offers a starting point for dual-action

SNRIs.

The Sulfur Effect: Comparing the S-linker scaffold to its O-isosteres reveals that sulfur often

enhances affinity for the SERT hydrophobic pocket due to increased lipophilicity (

increase of ~0.5–0.8). However, the metabolic stability of the thio-ether is generally lower
than the ether, susceptible to S-oxidation (sulfoxide formation).

Chain Length Criticality: The 2-carbon (ethyl) chain in the title compound places the amine

nitrogen closer to the aromatic ring compared to the 3-carbon (propyl) chain in clinical

antidepressants. This shorter distance often increases affinity for 5-HT receptors (direct
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agonism/antagonism) and MAO enzymes, potentially introducing side effects not seen in the

propyl-chain alternatives.

Structure-Activity Relationship (SAR) Deep Dive
The biological activity of this scaffold is governed by three "tunable" regions.

3.1 The Linker (S vs O vs NH)
Sulfur (S): Increases metabolic liability (S-oxidation) but enhances SERT binding via

hydrophobic interactions. The acute bond angle (

) creates a "kinked" conformation that fits specific sub-pockets in the transporter.

Oxygen (O): Provides a more open conformation (

). Generally favors NET selectivity when coupled with specific ring substitutions (e.g., o-
methyl in Atomoxetine).

Sulfone (

): Oxidation of the sulfur to sulfone typically abolishes affinity, highlighting the need for the
lone pair electron density or the specific geometry of the sulfide.

3.2 The Amine Terminus[2][3]
Secondary (NH-Me): The optimal substitution for reuptake inhibition. It balances lipophilicity

with the capacity to form a crucial hydrogen bond with the aspartate residue in the

transporter's active site.

Primary (

): Increases MAO degradation susceptibility and reduces transporter affinity.

Tertiary (

): Often retains affinity (as seen in MADAM) but reduces oral bioavailability and blood-brain
barrier penetration due to ionization profiles.

3.3 Aromatic Ring Substitution
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Ortho-substitution (2-position): Critical for conformational restriction. In phenylthio analogs, a

2-Me or 2-OMe group locks the phenyl ring relative to the sulfur, often boosting bioactivity

(similar to the 2-Me in Atomoxetine).

Para-substitution (4-position): Electron-withdrawing groups (e.g.,

) generally shift selectivity toward SERT (mimicking Fluoxetine).

Visualization: SAR & Mechanism

Pharmacological Outcomes
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Caption: SAR map illustrating the functional impact of the Linker, Chain, and Amine regions on

pharmacological activity.[2]

Experimental Protocols
To validate the activity of these analogs, the following Monoamine Uptake Inhibition Assay is

the industry standard. This protocol ensures trustworthiness by including internal controls

(Fluoxetine/Nisoxetine).
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Protocol: [

H]-Neurotransmitter Uptake Inhibition
Objective: Determine the

of the analog for SERT and NET.

Materials:

HEK293 cells stably expressing human SERT (hSERT) or NET (hNET).

Radioligands: [

H]-Serotonin and [

H]-Norepinephrine.

Standard Inhibitors: Fluoxetine (SERT control), Nisoxetine (NET control).

Buffer: Krebs-Ringer HEPES (KRH) buffer.

Workflow:

Cell Preparation: Harvest cells and resuspend in KRH buffer containing glucose (10 mM).

Pre-incubation: Aliquot cells into 96-well plates. Add the test compound (concentration range:

M to

M) and incubate for 10 minutes at 37°C.

Control: Incubate with vehicle (DMSO 0.1%) for Total Uptake.

Blank: Incubate with saturating concentration of standard inhibitor (10

M) for Non-Specific Uptake.

Uptake Initiation: Add [

H]-Ligand (final concentration 20 nM) and incubate for 5 minutes.
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Termination: Rapidly filter cells through GF/B glass fiber filters using a cell harvester. Wash

3x with ice-cold buffer to remove unbound ligand.

Quantification: Measure radioactivity via liquid scintillation counting.

Data Analysis: Calculate specific uptake (Total - Non-Specific). Fit data to a non-linear

regression model (Sigmoidal Dose-Response) to determine

.

Validation Criteria:

The

of Fluoxetine must fall within 10–50 nM for the assay to be considered valid.

Z-factor should be > 0.5.[4]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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